Cas no 2227693-32-3 (3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethanesulfonamide)

• Product Name: 3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethanesulfonamide
• CAS No: 2227693-32-3
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 5570355
• PubChem ID: 165596866
• Update Time: 2025-10-28

3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2227693-32-3
• 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide
• EN300-1629357
• 3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethanesulfonamide

• Inchi： 1S/C9H15NO3S/c10-14(11,12)6-8-4-7(8)5-13-9(8)2-1-3-9/h7H,1-6H2,(H2,10,11,12)/t7-,8+/m0/s1
• InChI Key： UDFQQRAZPPYBDJ-JGVFFNPUSA-N
• SMILES： S(C[C@]12C[C@H]1COC12CCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethanesulfonamide

Comprehensive Overview of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide (CAS No. 2227693-32-3)

3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide (CAS No. 2227693-32-3) is a structurally unique and highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a complex spirocyclic framework, combining a 3-oxaspiro[bicyclo[3.1.0]hexane] core with a cyclobutane ring and a terminal methanesulfonamide group. Its intricate molecular architecture makes it a valuable intermediate for drug discovery and advanced material applications.

The growing interest in spirocyclic compounds like 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide stems from their ability to enhance drug-like properties, such as metabolic stability and binding affinity. Researchers are increasingly exploring these scaffolds to develop novel therapeutics for neurological disorders, inflammation, and rare diseases. The compound's CAS number 2227693-32-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide is its potential role in addressing current challenges in drug delivery. The spirocyclic and cyclobutane moieties contribute to its rigidity, which can improve pharmacokinetic profiles. This aligns with the pharmaceutical industry's focus on optimizing drug candidates for better bioavailability and reduced side effects—a hot topic in 2024.

In addition to its pharmaceutical applications, CAS 2227693-32-3 is also being investigated for its utility in advanced materials. The compound's unique structure could enable the development of high-performance polymers or coatings with exceptional thermal and mechanical properties. This dual applicability in both life sciences and materials science underscores its versatility and broad research appeal.

From a synthetic chemistry perspective, the preparation of 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide presents fascinating challenges and opportunities. Researchers are exploring innovative catalytic methods to construct its spirocyclic framework efficiently, with an emphasis on green chemistry principles. These efforts resonate with the global push toward sustainable and environmentally friendly synthetic routes.

The commercial availability of 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide (CAS No. 2227693-32-3) is limited, making it a high-value compound for specialized research programs. Its scarcity has prompted discussions about scalable synthesis and cost-effective production methods—a key concern for both academic and industrial researchers. This aligns with broader trends in chemical supply chain optimization and on-demand manufacturing.

Looking ahead, 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide is poised to play a pivotal role in next-generation drug discovery. Its structural features make it an attractive candidate for fragment-based drug design, particularly in targeting protein-protein interactions—a frontier area in medicinal chemistry. The compound's CAS 2227693-32-3 is likely to remain a focal point in scientific literature and patent filings in the coming years.

In summary, 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-ylmethanesulfonamide represents a compelling case study in modern chemical research. Its complex architecture, diverse applications, and synthetic challenges make it a subject of ongoing investigation across multiple disciplines. As research continues to unfold, this compound (CAS No. 2227693-32-3) will undoubtedly contribute to advancements in both pharmaceuticals and materials science.